Cas no 15042-85-0 (3-Thiomorpholinecarboxylic acid, 5-methyl-, 1-oxide)

• Product Name: 3-Thiomorpholinecarboxylic acid, 5-methyl-, 1-oxide
• CAS No: 15042-85-0
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• CID: 824865
• PubChem ID: 12305351
• Update Time: 2025-05-19

3-Thiomorpholinecarboxylic acid, 5-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinecarboxylic acid, 5-methyl-, 1-oxide
• 5-methyl-1-oxo-1,4-thiazinane-3-carboxylic acid
• JYMHODZXTIGVPA-UHFFFAOYSA-N
• 5-MethylthioMorpholine-3-carboxylic acid 1-oxide
• 5-Methyl-1-oxide-3-thioMorpholinecarboxylic acid
• EN300-6941981
• 15042-85-0
• 5-methyl-1-oxo-1lambda4-thiomorpholine-3-carboxylic acid
• 3-Methyl-1,4-thiazane-5-carboxylic acid-1-oxide
• 5-methyl-1-oxo-1$l^{4},4-thiomorpholine-3-carboxylic acid
• CHEBI:173815
• 5-Methyl-1-oxo-1lambda~4~,4-thiazinane-3-carboxylic acid
• DTXSID60486725
• AKOS014315875
• Cycloalliin
• 3-Thiomorpholinecarboxylicacid,5-methyl-,1-oxide
• 5-Methyl-3-thiomorpholinecarboxylic acid 1-oxide, 9CI

• MDL： MFCD18071532
• Inchi： 1S/C6H11NO3S/c1-4-2-11(10)3-5(7-4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)
• InChI Key： JYMHODZXTIGVPA-UHFFFAOYSA-N
• SMILES： S1(CC(C(=O)O)NC(C)C1)=O

Computed Properties

• Exact Mass: 177.04596439g/mol
• Monoisotopic Mass: 177.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 85.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids

Additional information on 3-Thiomorpholinecarboxylic acid, 5-methyl-, 1-oxide

Comprehensive Overview of 3-Thiomorpholinecarboxylic acid, 5-methyl-, 1-oxide (CAS No. 15042-85-0)

3-Thiomorpholinecarboxylic acid, 5-methyl-, 1-oxide (CAS No. 15042-85-0) is a specialized organic compound with a unique structural framework, combining a thiomorpholine core with a carboxylic acid functional group and a methyl substitution at the 5-position. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its 1-oxide derivative further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for sulfur-containing heterocycles like 3-Thiomorpholinecarboxylic acid derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its role as a precursor for chiral auxiliaries and ligands in asymmetric catalysis. The compound’s polar sulfoxide moiety (due to the 1-oxide group) also contributes to its solubility in aqueous systems, a property highly valued in green chemistry initiatives.

From an industrial perspective, CAS 15042-85-0 is often explored for its potential in crop protection formulations. Its structural analogs have shown promise as herbicides and fungicides, aligning with the global push for sustainable agriculture. Additionally, its metabolite-like properties make it a candidate for studying enzyme inhibition mechanisms, a hot topic in biochemical research.

Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to characterize 5-methyl-3-thiomorpholinecarboxylic acid 1-oxide, ensuring purity and consistency for lab-scale and industrial applications. The compound’s stability under various pH conditions further broadens its utility in formulation science.

Frequently asked questions about 3-Thiomorpholinecarboxylic acid, 5-methyl-, 1-oxide include its synthetic routes, safety data, and commercial availability. While it is not classified as hazardous, proper handling protocols are recommended due to its reactive sulfoxide group. Suppliers often highlight its use in peptide mimetics and metal-chelating agents, addressing the growing interest in bioinorganic chemistry.

In summary, CAS 15042-85-0 represents a multifaceted compound with applications spanning medicinal chemistry, agrochemicals, and catalysis. Its compatibility with green solvents and potential for structural diversification ensure its relevance in cutting-edge scientific endeavors. As research progresses, this compound is poised to play a pivotal role in addressing challenges in drug delivery and environmental sustainability.